Cas no 2228176-95-0 (3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol)

• Product Name: 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol
• CAS No: 2228176-95-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5783629
• PubChem ID: 165627443
• Update Time: 2025-06-11

3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(4-hydroxy-3-nitrophenyl)methyl]azetidin-3-ol
• EN300-1766503
• 2228176-95-0
• 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol

• Inchi： 1S/C10H12N2O4/c13-9-2-1-7(3-8(9)12(15)16)4-10(14)5-11-6-10/h1-3,11,13-14H,4-6H2
• InChI Key： LTMVWZIVJFLCMA-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=C(C=2)[N+](=O)[O-])O)CNC1

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.3Ų

Additional information on 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol (CAS No. 2228176-95-0)

3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol (CAS No. 2228176-95-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly studied for their role in drug discovery and material science. The presence of both hydroxy and nitro functional groups on the phenyl ring, combined with the azetidin-3-ol moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrophenyl derivatives and azetidine-based compounds has surged, driven by their utility in developing bioactive molecules and pharmaceutical intermediates. Researchers are particularly interested in how 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol can be leveraged to create novel enzyme inhibitors or receptor modulators. Its structural complexity allows for fine-tuning of pharmacological properties, making it a valuable candidate for medicinal chemistry projects.

One of the most frequently asked questions about CAS No. 2228176-95-0 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions, including nitration, alkylation, and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing trend of green chemistry, where researchers prioritize efficient and environmentally friendly synthesis protocols.

The application of 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol extends beyond pharmaceuticals. It has shown promise in material science, particularly in the development of functional polymers and coatings. The nitro group’s electron-withdrawing properties and the hydroxyl group’s reactivity enable the compound to participate in cross-linking reactions, enhancing material durability and performance. This dual functionality has sparked interest in industries focused on advanced materials and nanotechnology.

From an SEO perspective, keywords like "azetidine derivatives synthesis", "nitrophenyl compounds applications", and "CAS 2228176-95-0 suppliers" are highly relevant to this compound. These terms reflect the queries commonly searched by chemists, procurement specialists, and R&D professionals. Additionally, the rise of AI-driven drug discovery has increased the demand for structurally diverse building blocks like 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol, as they are essential for virtual screening and molecular modeling.

Quality control and regulatory compliance are critical aspects of working with CAS No. 2228176-95-0. Reputable suppliers provide certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure transparency and safety. The compound’s stability under various storage conditions is another topic of interest, with studies indicating optimal performance when stored in cool, dry environments away from light.

In summary, 3-(4-hydroxy-3-nitrophenyl)methylazetidin-3-ol (CAS No. 2228176-95-0) is a multifaceted compound with broad applications in pharmaceuticals, material science, and chemical research. Its unique structure and functional groups make it a valuable asset for innovators seeking to develop next-generation therapeutics and advanced materials. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.